3-allyl-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one
Description
This compound is a thieno[2,3-d]pyrimidin-4(5H)-one derivative featuring a fused cyclopenta[4,5]thieno[2,3-d]pyrimidinone core. Key structural elements include:
- 2-((2-Oxo-2-(piperidin-1-yl)ethyl)thio) substituent: A thioether linkage to a piperidine-containing ketone, likely enhancing lipophilicity and influencing target binding .
- Fused bicyclic system: The cyclopenta-thienopyrimidinone scaffold is structurally rigid, which may improve metabolic stability compared to simpler heterocycles .
Properties
IUPAC Name |
10-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O2S2/c1-2-9-22-18(24)16-13-7-6-8-14(13)26-17(16)20-19(22)25-12-15(23)21-10-4-3-5-11-21/h2H,1,3-12H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INKJYVQZIKRHFG-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=O)C2=C(N=C1SCC(=O)N3CCCCC3)SC4=C2CCC4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O2S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 3-allyl-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one is a synthetic derivative belonging to a class of thienopyrimidine compounds. This compound has gained attention due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research.
Chemical Structure and Properties
The molecular formula of this compound is , with a molecular weight of approximately 343.45 g/mol. Its structure features a cyclopentathieno-pyrimidine core with an allyl group and a piperidine moiety, which are crucial for its biological interactions.
Biological Activities
Research indicates that this compound exhibits significant biological activities, particularly:
1. Antibacterial Activity
Studies have demonstrated that derivatives of this compound show activity against various bacterial strains, including:
- Staphylococcus aureus
- Bacillus subtilis
- Escherichia coli .
These findings suggest that the compound may possess properties suitable for development into antibacterial agents.
2. Anticancer Activity
The anticancer potential of similar thienopyrimidine derivatives has been explored in various studies. For instance, compounds with structural similarities have shown effectiveness against cancer cell lines such as colon carcinoma (HCT-116) and breast cancer (T47D), with IC50 values indicating moderate to high potency against these cell types .
The mechanism by which 3-allyl-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one exerts its biological effects may involve:
- Inhibition of key enzymes : Similar compounds have been reported to inhibit enzymes like acetylcholinesterase and urease, which are critical in various physiological processes and disease mechanisms .
Table 1: Summary of Biological Activities
Case Studies
A recent study synthesized a series of thienopyrimidine derivatives and evaluated their biological activities through in vitro assays. The results indicated that modifications in the side chains significantly influenced their antibacterial and anticancer properties. The compound's ability to bind to bovine serum albumin (BSA) was also assessed, indicating its pharmacological effectiveness in vivo .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Similarities and Differences
Pharmacological and Physicochemical Properties
- Synthetic Accessibility: Allyl and thioether groups allow for modular derivatization, as seen in related antitumor thieno[2,3-d]pyrimidinones .
- Biological Activity: Compounds with cyclopenta-thienopyrimidinone cores (e.g., CAS 573938-02-0) show antitumor activity via kinase inhibition . Piperidine-containing analogs may target neurological receptors, though this requires validation .
Key Research Findings
Antitumor Potential: Ethyl thioacetate derivatives (e.g., compound 15 in ) demonstrated IC₅₀ values <10 µM against breast cancer cell lines, suggesting the thienopyrimidinone core is critical for activity .
Anti-Tyrosinase Activity: Tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidines () inhibited tyrosinase at 0.5–2.0 µM, highlighting the role of fused ring systems in enzyme targeting .
Structural Similarity Metrics : The target compound shares 84% similarity with CAS 14080-50-3 (), indicating conserved pharmacophoric features despite divergent substituents.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
